![molecular formula C13H9BrO5 B5700381 2-bromo-4-formyl-6-methoxyphenyl 2-furoate](/img/structure/B5700381.png)
2-bromo-4-formyl-6-methoxyphenyl 2-furoate
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Overview
Description
2-bromo-4-formyl-6-methoxyphenyl 2-furoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that is derived from the natural product, furocoumarin.
Mechanism of Action
The mechanism of action of 2-bromo-4-formyl-6-methoxyphenyl 2-furoate is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells by inducing apoptosis, or programmed cell death. The compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. The compound has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, the compound has been found to exhibit anti-inflammatory and anti-oxidant properties, which could be useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-bromo-4-formyl-6-methoxyphenyl 2-furoate in lab experiments is its high potency and selectivity. The compound has been found to exhibit significant anti-cancer activity, making it a promising candidate for the development of new cancer treatments. However, one of the limitations of using the compound in lab experiments is its high toxicity. The compound can be toxic to normal cells, and caution should be taken when handling it.
Future Directions
There are several future directions for the research on 2-bromo-4-formyl-6-methoxyphenyl 2-furoate. One of the major areas of research is in the development of new cancer treatments. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Additionally, the compound could be used in the development of new drugs for the treatment of other diseases, such as inflammation and oxidative stress. Further studies are needed to explore the potential of the compound in these areas.
Synthesis Methods
The synthesis of 2-bromo-4-formyl-6-methoxyphenyl 2-furoate involves the reaction of 2,4-dibromo-6-methoxybenzaldehyde with furan-2-carboxylic acid in the presence of a catalyst. The reaction takes place under reflux conditions, and the product is obtained in good yields. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-bromo-4-formyl-6-methoxyphenyl 2-furoate has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the development of new drugs for the treatment of various diseases. The compound has been found to exhibit significant anti-cancer activity, and several studies have been conducted to explore its potential as a cancer treatment.
Properties
IUPAC Name |
(2-bromo-4-formyl-6-methoxyphenyl) furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrO5/c1-17-11-6-8(7-15)5-9(14)12(11)19-13(16)10-3-2-4-18-10/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGXWXDGQUUHJQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=O)Br)OC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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